3-(3,4-difluorobenzamido)-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3,4-difluorobenzoyl)amino]-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18F2N2O3/c1-13-7-9-16(11-14(13)2)27-24(30)22-21(17-5-3-4-6-20(17)31-22)28-23(29)15-8-10-18(25)19(26)12-15/h3-12H,1-2H3,(H,27,30)(H,28,29)
• InChI Key: BXQUPFMGMFQKRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=C(C=C4)F)F)C
• Molecular Formula: C24H18F2N2O3
• Molecular Weight: 420.4 g/mol
• CAS No.: 888458-39-7

Description

3-(3,4-difluorobenzamido)-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H18F2N2O3 and its molecular weight is 420.416. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Material Science

Benzamides and benzofuran derivatives are key components in synthesizing heterocyclic compounds, which are crucial in developing materials with specific properties. For instance, research has shown methods for creating heterocycles via the sulphenylation of unsaturated amides, leading to compounds with potential applications in material science and as intermediates in organic synthesis (Samii et al., 1987). These synthetic routes can be tailored to produce specific molecular structures, which may include derivatives similar to the compound .

Biological Activity and Pharmaceutical Applications

Benzamide derivatives have been extensively studied for their biological activities, including their roles as anticonvulsants and potential anticancer agents. For example, certain N-(substituted)-4-aminobenzamides have shown significant anticonvulsant activities, highlighting the therapeutic potential of benzamide derivatives in treating epilepsy and seizures (Afolabi & Okolie, 2013). Furthermore, coumarin-3-carboxamide derivatives have demonstrated inhibitory effects on cancer cell growth, suggesting that benzofuran and benzamide functionalities can contribute to anticancer activity (Phutdhawong et al., 2021).